Cas no 2741-12-0 (3,3-dimethyl-1-(2-methylphenyl)thiourea)

2741-12-0 structure
Product name:3,3-dimethyl-1-(2-methylphenyl)thiourea
3,3-dimethyl-1-(2-methylphenyl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N,N-dimethyl-N'-(2-methylphenyl)-
- 1,1-dimethyl-3-(2-methylphenyl)thiourea
- 3,3-dimethyl-1-(2-methylphenyl)thiourea
- AC1N3X4R
- AC1Q3W2K
- N,N-Dimethyl-N'-o-tolyl-thioharnstoff
- N,N-dimethyl-N'-o-tolyl-thiourea
- NSC163909
- STL362917
- DTXSID10399018
- 1,1-dimethyl-3-(ortho-tolyl)-2-thiourea
- 2741-12-0
- 1-Dimethyl-3-tolyl thiourea
- SCHEMBL5443486
- AKOS008944495
- NSC-163909
-
- Inchi: InChI=1S/C10H14N2S/c1-8-6-4-5-7-9(8)11-10(13)12(2)3/h4-7H,1-3H3,(H,11,13)
- InChI Key: CVEXTBNTGSXEQS-UHFFFAOYSA-N
- SMILES: CN(C)C(NC1C=CC=CC=1C)=S
Computed Properties
- Exact Mass: 194.08792
- Monoisotopic Mass: 194.08776963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.4Ų
- XLogP3: 1.5
Experimental Properties
- PSA: 15.27
- LogP: 2.32640
3,3-dimethyl-1-(2-methylphenyl)thiourea Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D482433-500mg |
3,3-dimethyl-1-(2-methylphenyl)thiourea |
2741-12-0 | 500mg |
$ 95.00 | 2022-06-05 | ||
TRC | D482433-250mg |
3,3-dimethyl-1-(2-methylphenyl)thiourea |
2741-12-0 | 250mg |
$ 70.00 | 2022-06-05 | ||
TRC | D482433-2.5g |
3,3-dimethyl-1-(2-methylphenyl)thiourea |
2741-12-0 | 2.5g |
$ 340.00 | 2022-06-05 |
3,3-dimethyl-1-(2-methylphenyl)thiourea Related Literature
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
-
Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
-
Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
-
Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
-
Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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